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Compound Name: 2-(Benzyloxy)-1,3,5-trichlorobenzene
CAS No.: 861540-76-3
Cat. No.: B6356235

Get Quote

Chlorinated aromatics are indispensable molecular building blocks, comprising approximately1[1]. Historically, the synthesis of these compounds has
stoichiometric amounts of Lewis acid catalysts (e.g., FeCls). This traditional approach is environmentally devastating, often resulting in poor regiosele

\

As the chemical industry shifts toward sustainable manufacturing, evaluating the environmental impact of synthesis pathways is paramount. The gold
synthesis.

As a Senior Application Scientist, | have evaluated three advanced, field-proven green synthesis pathways. This guide objectively compares their me:

Oxidative Chlorination (In Situ Cl* Generation)
Mechanism & Causality

Oxidative chlorination bypasses the need for toxic Cl2 gas by generating the active electrophilic chlorenium species (Cl*) in situ. This is achieved by r
atom economy:4[4], which acts as the chlorinating agent. The only stoichiometric byproduct is water, drastically lowering the E-factor compared to me

Experimental Protocol: Aqueous Oxidative Chlorination of Phenol

« Preparation: Dissolve 10 mmol of the aromatic substrate in an aqueous/organic biphasic system (e.g., water/ethyl acetate). Causality: Utilizing a bi|
organic product while minimizing the use of hazardous organic solvents.

« Reagent Addition: Add 12 mmol of aqueous HCI (37%). Slowly introduce 12 mmol of H202 (30% aqueous) via a syringe pump over 30 minutes. Ca
thermal runaway and ensuring mono-chlorination selectivity.

« Self-Validation: At 15-minute intervals, extract a 50 pL aliquot from the organic layer. Quench immediately with 10 pL of saturated sodium thiosulfat
completion when the mono-chlorinated product peak area exceeds 90% and the starting material is <5%, proving the reaction has reached selectiv

« Workup: Separate the organic layer. The aqueous layer contains only water and trace unreacted HCI, requiring minimal neutralization before dispo:

Enzymatic Halogenation via Flavin-Dependent Halogenases (FDHs)
Mechanism & Causality

Nature performs highly selective halogenation using5[5]. These enzymes utilize FAD, ambient Oz, and benign halide salts (NaCl) to generate an HOX
attack to a specific carbon (e.g.,5[5]), achieving >99% regioselectivity. This eliminates the massive downstream purification waste associated with sef

Experimental Protocol: In Vivo Enzymatic Halogenation

« Strain Engineering: Co-express the FDH (RebH) with a flavin reductase (Fre) in E. coli. Causality: FDHs require a continuous supply of reduced FA
cofactor depletion and sustaining the catalytic cycle.

« Fermentation: Culture the engineered cells in M9 minimal media supplemented with 50 mM NaCl and 10 mM of the aromatic substrate. Maintain hi
generation of the HOCI intermediate, stalling the reaction.
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« Self-Validation: Utilize an HPLC-UV (280 nm) assay on the clarified fermentation broth. The system is self-validating: the appearance of a single, cl

confirms the absolute spatial regiocontrol of the enzyme pocket.

Mechanistic Workflow of Flavin-Dependent Halogenase (FDH) Catalytic Cycle.

Solid-Acid Catalyzed Chlorination using TCCA
Mechanism & Causality
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For deactivated aromatics that resist mild enzymatic or oxidative conditions,6[6] offers a highly efficient, solid-state alternative. When combined with ¢
The spatial constraints of the zeolite pores, combined with the bulkiness of the TCCA molecule, physically restrict ortho-attack, thereby enhancing pa

recycled, making this a highly atom-economical process.

Logical Workflow Comparing Environmental Fates of Chlorination Pathways.

Quantitative Data Comparison

The following table summarizes the environmental and operational metrics of each synthesis pathway, highlighting the stark contrast between traditio
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Synthesis Pathway

Primary Reagents

Typical E-Factor

Regioselectivity

Traditional EAS

Cl2 gas, FeCls / AICI3

> 50 (High)

Poor to Moderate

Oxidative Chlorination

HCI/ NaCl, H202

5 - 15 (Moderate)

Moderate to Good

Enzymatic Halogenation

FDH (RebH), NaCl, Oz

<5 (Low)

> 99% (Excellent)

Solid-Acid (TCCA)

TCCA, Zeolites

5 - 10 (Moderate)

Good (Para-favored)
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and

industry.
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